Cas no 2171657-24-0 (3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid)

• Product Name: 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid
• CAS No: 2171657-24-0
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6362710
• PubChem ID: 20137847
• Update Time: 2025-08-05

3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid
• EN300-1285078
• 3-amino-4-{[(tert-butoxy)carbonyl]amino}hexanoic acid
• 2171657-24-0

• Inchi： 1S/C11H22N2O4/c1-5-8(7(12)6-9(14)15)13-10(16)17-11(2,3)4/h7-8H,5-6,12H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： IEICZEHYJZKRSH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(CC(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid

Comprehensive Overview of 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid (CAS No. 2171657-24-0)

3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid (CAS No. 2171657-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tert-butoxycarbonyl (Boc) protected amino group and carboxylic acid functionality, serves as a versatile building block in peptide synthesis and drug development. Its structural features make it invaluable for designing peptide-based therapeutics, enzyme inhibitors, and bioconjugates, aligning with current trends in precision medicine and targeted drug delivery.

The compound’s CAS number 2171657-24-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry. Researchers are particularly interested in its role as a protected amino acid derivative, which facilitates controlled reactions in multi-step syntheses. The Boc group in 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid ensures stability during acidic conditions, a critical feature for solid-phase peptide synthesis (SPPS)—a technique widely used in developing anticancer peptides and antiviral agents.

In the context of AI-driven drug discovery, this compound is often highlighted for its potential in machine learning-based molecular design. Platforms like AlphaFold and quantum chemistry simulations leverage such molecules to predict protein-ligand interactions, addressing popular queries like “how to optimize peptide stability” or “best Boc-protected amino acids for drug design.” Its balanced hydrophilicity and lipophilicity also make it a candidate for bioavailability enhancement, a hot topic in oral peptide drug development.

From a synthetic perspective, 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid is synthesized via selective Boc protection of the primary amine, followed by carboxylate activation. This process aligns with green chemistry principles, as users often search for “sustainable peptide synthesis methods” or “eco-friendly protecting groups.” The compound’s hexanoic acid backbone further allows modifications for prodrug strategies, answering industry demands for extended-release formulations.

Beyond pharmaceuticals, this molecule finds applications in biomaterials and diagnostic probes. Its amino-carboxylate duality enables conjugation with fluorescent tags or nanoparticles, catering to the rising interest in theranostics (therapy + diagnostics). Searches like “Boc-amino acid linkers for bioconjugation” underscore its utility in antibody-drug conjugates (ADCs), a frontier in oncology research.

Quality control of CAS No. 2171657-24-0 involves advanced analytical techniques such as HPLC and LC-MS, ensuring compliance with Good Manufacturing Practices (GMP). This rigor responds to frequent queries about “purity standards for peptide intermediates” and “analytical validation of synthetic building blocks.” The compound’s chiral purity is equally critical, as enantiomeric impurities can impact drug efficacy and safety profiles.

In summary, 3-amino-4-{(tert-butoxy)carbonylamino}hexanoic acid (CAS No. 2171657-24-0) epitomizes innovation at the intersection of organic chemistry and biopharmaceuticals. Its adaptability to AI-aided design, sustainable synthesis, and multifunctional applications positions it as a cornerstone in modern drug discovery and biomaterial engineering.